Benzoyloxymethylthiamine
Benzoyloxymethylthiamine
Brand Name:
Vulcanchem
CAS No.:
18481-26-0
VCID:
VC21053151
InChI:
InChI=1S/C20H24N4O4S/c1-14(24(12-26)11-17-10-22-15(2)23-19(17)21)18(8-9-25)29-13-28-20(27)16-6-4-3-5-7-16/h3-7,10,12,25H,8-9,11,13H2,1-2H3,(H2,21,22,23)/b18-14-
SMILES:
CC1=NC=C(C(=N1)N)CN(C=O)C(=C(CCO)SCOC(=O)C2=CC=CC=C2)C
Molecular Formula:
C20H24N4O4S
Molecular Weight:
416.5 g/mol
Benzoyloxymethylthiamine
CAS No.: 18481-26-0
Cat. No.: VC21053151
Molecular Formula: C20H24N4O4S
Molecular Weight: 416.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 18481-26-0 |
|---|---|
| Molecular Formula | C20H24N4O4S |
| Molecular Weight | 416.5 g/mol |
| IUPAC Name | [(Z)-2-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-hydroxypent-2-en-3-yl]sulfanylmethyl benzoate |
| Standard InChI | InChI=1S/C20H24N4O4S/c1-14(24(12-26)11-17-10-22-15(2)23-19(17)21)18(8-9-25)29-13-28-20(27)16-6-4-3-5-7-16/h3-7,10,12,25H,8-9,11,13H2,1-2H3,(H2,21,22,23)/b18-14- |
| Standard InChI Key | KZZQSQPXTWSHLI-JXAWBTAJSA-N |
| Isomeric SMILES | CC1=NC=C(C(=N1)N)CN(C=O)/C(=C(/CCO)\SCOC(=O)C2=CC=CC=C2)/C |
| SMILES | CC1=NC=C(C(=N1)N)CN(C=O)C(=C(CCO)SCOC(=O)C2=CC=CC=C2)C |
| Canonical SMILES | CC1=NC=C(C(=N1)N)CN(C=O)C(=C(CCO)SCOC(=O)C2=CC=CC=C2)C |
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